Cas no 1048948-15-7 (3,'6-'Dihydro-'6,'6-'dimethyl-'2-'propyl-'3-'2'-'2-'(triphenylmethyl)'-'2H-'tetrazol-'5-'yl'1,'1'-'biphenyl'-'4-'yl'methyl'-4H-'furo3,'4-'d'imidazol-'4-'one)

3,'6-'Dihydro-'6,'6-'dimethyl-'2-'propyl-'3-'2'-'2-'(triphenylmethyl)'-'2H-'tetrazol-'5-'yl'1,'1'-'biphenyl'-'4-'yl'methyl'-4H-'furo3,'4-'d'imidazol-'4-'one Properties

Names and Identifiers

• 3,6-Dihydro-6,6-dimethyl-2-propyl-3-[[2'-[2-(triphenylmethyl)-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-4H-furo[3,4-d]imidazol-4-one
• 3,​6-​Dihydro-​6,​6-​dimethyl-​2-​propyl-​3-​[[2'-​[2-​(triphenylmethyl)​-​2H-​tetrazol-​5-​yl]​[1,​1'-​biphenyl]​-​4-​yl]​methyl]​-4H-​furo[3,​4-​d]​imidazol-​4-​one
• Olmesartan Impurity 19
• Olmesartan Impurity G
• 6,6-dimethyl-2-propyl-3-((2'-(2-trityl-2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-3,6-dihydro-4H-furo[3,4-d]imidazol-4-one
• Olmesartan Medoxomil Impurity G
• +Expand

Computed Properties

• Exact Mass: 670.305624g/mol
• Surface Charge: 0
• XLogP3: 9.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 10
• Monoisotopic Mass: 670.305624g/mol
• Monoisotopic Mass: 670.305624g/mol
• Topological Polar Surface Area: 87.7Ų
• Heavy Atom Count: 51
• Complexity: 1090
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties